Cas no 34041-62-8 (2-amino-1-(3-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(3-nitrophenyl)ethan-1-ol
• CAS No: 34041-62-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 918705
• PubChem ID: 18628156
• Update Time: 2025-08-05

2-amino-1-(3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-1-(3-NITRO-PHENYL)-ETHANOL
• 2-Amino-1-(3-nitrophenyl)ethanol
• 2-amino-1-(3-nitrophenyl)ethan-1-ol
• RQHJQKOWMLMDBL-UHFFFAOYSA-N
• CS-0269084
• DB-227092
• SCHEMBL10840800
• rac.-alpha-(aminomethyl)-3-nitrobenzyl alcohol
• 34041-62-8
• Benzenemethanol, a-(aminomethyl)-3-nitro-, (S)- (9CI)
• AM806171
• AKOS017518131
• EN300-109839

• MDL： MFCD08059199
• Inchi： 1S/C8H10N2O3/c9-5-8(11)6-2-1-3-7(4-6)10(12)13/h1-4,8,11H,5,9H2
• InChI Key： RQHJQKOWMLMDBL-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-amino-1-(3-nitrophenyl)ethan-1-ol

2-Amino-1-(3-Nitrophenyl)ethan-1-ol (CAS No. 34041-62-8): An Overview of Its Properties, Applications, and Recent Research

2-Amino-1-(3-nitrophenyl)ethan-1-ol (CAS No. 34041-62-8) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an amino group, a nitrophenyl group, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-amino-1-(3-nitrophenyl)ethan-1-ol is C₉H₁₀N₂O₃, and its molecular weight is approximately 194.18 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In terms of chemical reactivity, 2-amino-1-(3-nitrophenyl)ethan-1-ol exhibits several notable properties. The amino group can participate in various reactions, including nucleophilic substitution, condensation, and coupling reactions. The nitro group can undergo reduction to form an amino group, which can further modify the compound's reactivity and biological activity. The hydroxyl group can engage in hydrogen bonding and esterification reactions, making it useful in the synthesis of more complex molecules.

2-Amino-1-(3-nitrophenyl)ethan-1-ol has been the subject of extensive research due to its potential applications in drug discovery and development. One area of interest is its anti-inflammatory properties. Recent studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-amino-1-(3-nitrophenyl)ethan-1-ol has also been investigated for its potential as an antioxidant. Oxidative stress plays a significant role in various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This property could be leveraged in the development of new therapeutic agents for conditions characterized by oxidative stress.

The biological activity of 2-amino-1-(3-nitrophenyl)ethan-1-ol has also been explored in the context of cancer research. Some studies have reported that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 2-amino-1-(3-nitrophenyl)ethan-1-ol may have potential as an anticancer agent or as a lead compound for further drug development.

Beyond its therapeutic applications, 2-amino-1-(3-nitrophenyl)ethan-1-ol has also found use in analytical chemistry. Its unique spectral properties make it suitable for use as a reference standard or internal standard in various analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS). These applications are crucial for ensuring the accuracy and reliability of analytical methods used in pharmaceutical quality control and environmental monitoring.

The synthesis of 2-amino-1-(3-nitrophenyl)ethan-1-ol has been well-documented in the literature. One common synthetic route involves the reaction of 3-nitrobenzaldehyde with nitromethane followed by reduction to form the corresponding amino alcohol. This method provides good yields and purity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact.

In conclusion, 2-amino-1-(3-nitrophenyl)ethan-1-ol (CAS No. 34041-62-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure endows it with diverse properties that make it valuable for both fundamental research and practical applications. Ongoing research continues to uncover new aspects of its biological activity and potential therapeutic uses, highlighting its significance in the scientific community.